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Introduction
OTS514 is a potent and selective small-molecule inhibitor of T-LAK cell-originated protein

kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine-threonine

kinase that is overexpressed in a variety of human cancers and is associated with tumor cell

proliferation and poor patient prognosis.[2][3] OTS514 has demonstrated significant anti-tumor

activity in preclinical models by inducing cell cycle arrest, apoptosis, and inhibiting key pro-

survival signaling pathways.[1][3] Accurate preparation of OTS514 hydrochloride stock

solutions is critical for ensuring the reliability and reproducibility of in vitro and in vivo

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of OTS514 due to its excellent solubilizing properties.[1][4]

[5]

This document provides a detailed protocol for the preparation, storage, and handling of

OTS514 hydrochloride stock solutions in DMSO for use in research applications.
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A summary of the key physicochemical properties of OTS514 hydrochloride is presented

below. These properties are essential for accurate stock solution preparation and experimental

design.

Property Value Source

Chemical Name

9-[4-[(1R)-2-amino-1-

methylethyl]phenyl]-8-hydroxy-

6-methyl-thieno[2,3-c]quinolin-

4(5H)-one hydrochloride

[6][7]

Synonyms OTS514 HCl, OTS-514 [4][6]

Molecular Formula C₂₁H₂₀N₂O₂S·HCl [1][8]

Molecular Weight 400.92 g/mol [1][6][8]

CAS Number 2319647-76-0 [1][6][8]

Appearance Crystalline solid / Solid powder [5][7]

Solubility in DMSO
80 - 90 mg/mL (approx. 200 -

247 mM)
[1][4]

Purity ≥95% - >98% [5][6][7]

Mechanism of Action
OTS514 exerts its anti-cancer effects by directly inhibiting the kinase activity of TOPK.[2] This

inhibition disrupts multiple downstream signaling pathways crucial for cancer cell survival and

proliferation. As illustrated below, TOPK inhibition by OTS514 leads to the suppression of pro-

survival pathways such as AKT, p38 MAPK, and NF-κB, and downregulates the activity of the

transcription factor FOXM1.[2][3][4][9] This cascade of events ultimately results in cell cycle

arrest and apoptosis.[2][10]
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Caption: OTS514 inhibits TOPK, blocking downstream pro-survival pathways and promoting

apoptosis.

Experimental Protocols
Materials

OTS514 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes
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Calibrated analytical balance

Vortex mixer

Bath sonicator (recommended)

Calibrated micropipettes and sterile, low-retention pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation
The general workflow for preparing OTS514 hydrochloride stock solutions is outlined below.

Start 1. Weigh
OTS514 HCl Powder

2. Add Anhydrous
DMSO

3. Dissolve Compound
(Vortex/Sonicate)

4. Aliquot into
Single-Use Vials

5. Store at -80°C
(Long-Term) End

Click to download full resolution via product page

Caption: Workflow for preparing and storing OTS514 hydrochloride stock solutions.

Protocol for Preparing a 20 mM Stock Solution
This protocol describes the preparation of a 20 mM stock solution, a common concentration for

laboratory use. Adjust calculations accordingly for different desired concentrations.

1. Calculation:

Molecular Weight (MW) of OTS514 HCl: 400.92 g/mol

To calculate the mass (m) required for a desired concentration (C), volume (V), and MW:

m = C x V x MW

For 1 mL (0.001 L) of a 20 mM (0.020 mol/L) solution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3182179?utm_src=pdf-body
https://www.benchchem.com/product/b3182179?utm_src=pdf-body-img
https://www.benchchem.com/product/b3182179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m = 0.020 mol/L x 0.001 L x 400.92 g/mol = 0.008018 g = 8.02 mg

Therefore, you will need 8.02 mg of OTS514 hydrochloride to make 1 mL of a 20 mM stock

solution.

2. Preparation Steps:

Allow the vial of OTS514 hydrochloride powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Carefully weigh 8.02 mg of the powder and transfer it to a sterile, appropriately sized amber

vial.

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[4]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, tightly sealed tubes. This prevents contamination and degradation from

repeated freeze-thaw cycles.[1]

Preparation of Working Solutions
To prepare working solutions for cell-based assays, the high-concentration DMSO stock should

be serially diluted. It is recommended to perform initial dilutions in DMSO before making the

final dilution in an aqueous buffer or cell culture medium to prevent precipitation.[11] The final

concentration of DMSO in the assay should be kept low (typically ≤0.5%) to avoid solvent-

induced cytotoxicity.[12][13] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of OTS514 hydrochloride.
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Form
Storage
Temperature

Duration Recommendations

Solid Powder -20°C ≥3 years

Store in a dry, dark

place. Keep

desiccated.[1][5][8]

Stock Solution in

DMSO
-20°C Up to 1 month

For short-term

storage.[1]

Stock Solution in

DMSO
-80°C Up to 1 year

Recommended for

long-term storage.

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

[8]

Note: Aqueous solutions are not recommended for storage and should be prepared fresh for

each experiment.[5]

Troubleshooting
Precipitation upon dilution in aqueous media: This can occur if a high-concentration DMSO

stock is diluted directly into a large volume of buffer. To prevent this, perform intermediate

serial dilutions in DMSO to lower the concentration before the final dilution into your aqueous

medium.[11]

Compound fails to dissolve: Ensure you are using high-purity, anhydrous DMSO, as

absorbed moisture can reduce solubility.[1] Gentle warming (up to 50°C) or extended

sonication can also aid dissolution.[13]

Safety Precautions
OTS514 hydrochloride is intended for research use only. Handle the compound in accordance

with standard laboratory safety procedures. Users should review the complete Safety Data

Sheet (SDS) for this product before use. Wear appropriate personal protective equipment,

including gloves, a lab coat, and safety glasses, to avoid direct contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3182179?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ots514.html
https://www.medchemexpress.eu/literature/ots514-is-a-highly-potent-topk-inhibitor-with-anti-myeloma-activity.html
https://www.medchemexpress.eu/literature/ots514-is-a-highly-potent-topk-inhibitor-with-anti-myeloma-activity.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943155/
https://www.targetmol.com/compound/ots514
https://cdn.caymanchem.com/cdn/insert/17053.pdf
https://www.medkoo.com/products/13130
https://www.alfa-chemistry.com/product/ots514-hcl-cas-2319647-76-0-378198.html
https://www.selleck.co.jp/datasheet/ots514-S765201-DataSheet.pdf
https://www.researchgate.net/figure/T-LAK-cell-originated-protein-kinase-TOPK-inhibitor-OTS514-is-potently-cytotoxic-to_fig2_337188442
https://pubmed.ncbi.nlm.nih.gov/36799330/
https://pubmed.ncbi.nlm.nih.gov/36799330/
https://www.sigmaaldrich.com/KR/ko/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b3182179#preparing-ots514-hydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b3182179#preparing-ots514-hydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b3182179#preparing-ots514-hydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/product/b3182179#preparing-ots514-hydrochloride-stock-solutions-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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